Cas no 80120-35-0 (ethyl (4-butylphenyl)(oxo)acetate)

• Product Name: ethyl (4-butylphenyl)(oxo)acetate
• CAS No: 80120-35-0
• Molecular Formula: C₁₄H₁₈O₃
• Molecular Weight: 234.29092
• MDL: MFCD06201705
• CID: 985101
• PubChem ID: 2758813

ethyl (4-butylphenyl)(oxo)acetate Properties

Names and Identifiers

• ethyl (4-butylphenyl)(oxo)acetate
• ETHYL 4-N-BUTYLBENZOYLFORMATE
• 2-(4-Bromophenyl)thiazole-4-carboxylic acid ethyl ester
• 2-(4-Bromo-phenyl)-thiazole-4-carboxylic acid ethyl ester
• CTK5G0617
• Ethyl 2-(4-bromophenyl)thiazole-4-carboxylate
• ethyl 2-(4-butylphenyl)-2-oxoacetate
• PubChem7861
• SBB066503
• SureCN998829
• CS-0364574
• 80120-35-0
• SCHEMBL2123187
• ethyl2-(4-butylphenyl)-2-oxoacetate
• AKOS006022075
• FS-4303
• MFCD06201705

• MDL： MFCD06201705
• InChIKey： BZIQPQASSBKVPG-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H18O3/c1-3-5-6-11-7-9-12(10-8-11)13(15)14(16)17-4-2/h7-10H,3-6H2,1-2H3
• SMILES： CCCCC1=CC=C(C=C1)C(=O)C(=O)OCC

Computed Properties

• Exact Mass: 234.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 234.125594432g/mol
• Heavy Atom Count: 17
• Complexity: 252
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 2.77500
• PSA: 43.37000

ethyl (4-butylphenyl)(oxo)acetate Security Information

ethyl (4-butylphenyl)(oxo)acetate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%